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Compound of Interest

Compound Name: AT-130

Cat. No.: B1667655

Disclaimer: The chemical identifier "AT-130" does not correspond to a standard, publicly
documented chemical substance. The following guidance is based on the general safety
protocols for pyrophoric materials, which are substances that can ignite spontaneously in air at
or below 130°F (54°C).[1][2] Researchers, scientists, and drug development professionals must
consult the specific Safety Data Sheet (SDS) for any chemical they intend to handle.

This guide provides essential, immediate safety and logistical information for the handling and
disposal of pyrophoric reagents. It is intended to supplement, not replace, comprehensive
hands-on training and adherence to your institution's specific safety protocols.

Personal Protective Equipment (PPE)

Appropriate PPE is critical when handling pyrophoric materials to minimize the risk of severe
personal injury.[1] The following table summarizes the required PPE.
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. Material/Specificati .
Body Part Required PPE Rationale
on
Protects against
Safety Goggles & splashes, explosions,
Eyes/Face ] ANSI 787.1 rated )
Face Shield and high-heat
reactions.[1]
Provides thermal
protection in case of
Hands Fire-Resistant Gloves Nomex® or leather fire. Worn over

chemical-resistant

gloves.[1]

Protects against
Chemical-Resistant o chemical contact.
Nitrile or Neoprene
Gloves Check manufacturer's

compatibility chart.

Natural fibers like

) cotton are preferable
Flame-Resistant Lab Nomex® or treated ] )
Body to synthetic materials
Coat cotton ]
which can melt and

adhere to skin.[1]

Must cover the entire
Leather or other non- )
Feet Closed-Toed Shoes ] foot to protect against
porous material )
spills.[1]

Experimental Protocol: Safe Handling of Pyrophoric
Liquids

All manipulations of pyrophoric liquids must be performed in an inert atmosphere, either within
a glovebox or a certified fume hood.[1] Never work alone when handling these materials.[1]

Preparation:
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» Designated Area: Establish a designated area within the fume hood for the procedure.
Ensure the area is free of flammable solvents and other unnecessary chemicals.[1]

 Inert Atmosphere: The reaction vessel must be under an inert atmosphere (e.g., Argon or
Nitrogen). This is typically achieved by purging the vessel with the inert gas.

e Syringe Preparation: Use a Luer-lock syringe that is at least twice the volume of the liquid to
be transferred to prevent the plunger from being pulled out accidentally.[1] The syringe must
be dried in an oven and cooled in a desiccator before use.

Transferring the Reagent:

e Pressurize Inert Gas: Ensure a positive pressure of the inert gas is flowing into the reaction
vessel.

» Prime the Syringe: Purge the syringe with inert gas multiple times.

o Withdraw Reagent: Insert the needle through the septum of the pyrophoric reagent bottle. If
the bottle is under pressure, the liquid will fill the syringe. If not, gently pull back the plunger
while maintaining a positive inert gas pressure in the bottle.

e Remove Bubbles: Point the syringe upwards to collect any gas bubbles at the tip and gently
expel them back into the reagent bottle.

o Transfer to Reaction Vessel: Insert the needle into the reaction vessel's septum and slowly
dispense the liquid.

» Rinse Syringe: After the transfer, rinse the syringe with a high-boiling point, non-reactive
solvent (e.g., mineral oil) to quench any residual pyrophoric material.

Disposal Plan

All waste containing pyrophoric materials is considered hazardous waste and must be
disposed of according to institutional and regulatory guidelines.[1][3]

¢ Quenching Residual Reagents: Small amounts of residual pyrophoric material in reaction
vessels or on equipment must be carefully quenched. This is typically done by slowly adding
a less reactive solvent (e.g., isopropanol) under an inert atmosphere, followed by a more
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reactive solvent (e.g., methanol), and finally water. This process should be performed in an

ice bath to control the exothermic reaction.

o Waste Containers: Collect all guenched materials and contaminated items (e.g., gloves,
paper towels) in a designated, properly labeled hazardous waste container.[3][4]

o Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department for
waste container pickup and disposal procedures.[1]

Visualizing the Safe Handling Workflow

The following diagram illustrates the key steps and decision points in the safe handling of a

pyrophoric reagent.
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Caption: Workflow for the safe handling of pyrophoric reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-at-130]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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